Cas no 137816-78-5 (Butanamide,2-[(5-fluoro-2,4-dinitrophenyl)amino]-3-methyl-N-(4-nitrophenyl)-, (S)-)

• Product Name: Butanamide,2-[(5-fluoro-2,4-dinitrophenyl)amino]-3-methyl-N-(4-nitrophenyl)-, (S)-
• CAS No: 137816-78-5
• MF: C₁₇H₁₆FN₅O₇
• MW: 421.336647033691
• CID: 1246430
• Update Time: 2024-08-04

Butanamide,2-[(5-fluoro-2,4-dinitrophenyl)amino]-3-methyl-N-(4-nitrophenyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,2-[(5-fluoro-2,4-dinitrophenyl)amino]-3-methyl-N-(4-nitrophenyl)-, (S)-
• Butanamide, 2-[(5-fluoro-2,4-dinitrophenyl)amino]-3-methyl-N-(4-nitrophenyl)-, (S)- (9CI)

• Inchi： 1S/C17H16FN5O7/c1-9(2)16(17(24)19-10-3-5-11(6-4-10)21(25)26)20-13-7-12(18)14(22(27)28)8-15(13)23(29)30/h3-9,16,20H,1-2H3,(H,19,24)/t16-/m0/s1
• InChI Key： YYHYMQVPNKTJBE-INIZCTEOSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)[C@@H](NC1=CC(F)=C([N+]([O-])=O)C=C1[N+]([O-])=O)C(C)C

Computed Properties

• Exact Mass: 421.10348

Experimental Properties

• Density: 1.524±0.06 g/cm3(Predicted)
• Boiling Point: 684.2±55.0 °C(Predicted)
• PSA: 170.55
• pka: 12.45±0.70(Predicted)